Cas no 1707572-80-2 (1-bromo-3-1-(trifluoromethyl)cyclopropylbenzene)

• Product Name: 1-bromo-3-1-(trifluoromethyl)cyclopropylbenzene
• CAS No: 1707572-80-2
• MF: C₁₀H₈BrF₃
• MW: 265.069732666016
• MDL: MFCD28134436
• CID: 4612136
• PubChem ID: 86277431
• Update Time: 2024-11-04

1-bromo-3-1-(trifluoromethyl)cyclopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-[1-(trifluoromethyl)cyclopropyl]benzene
• 1-bromo-3-1-(trifluoromethyl)cyclopropylbenzene
• SY073543
• EN300-316568
• SCHEMBL20467601
• DNGMIQNMZJTKMF-UHFFFAOYSA-N
• DB-162384
• MFCD28134436
• AT10732
• 1707572-80-2
• 1-BROMO-3-(1-(TRIFLUOROMETHYL)CYCLOPROPYL)BENZENE
• AKOS026672030
• C10H8BrF3

• MDL： MFCD28134436
• Inchi： 1S/C10H8BrF3/c11-8-3-1-2-7(6-8)9(4-5-9)10(12,13)14/h1-3,6H,4-5H2
• InChI Key： DNGMIQNMZJTKMF-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(C2(C(F)(F)F)CC2)=C1

Computed Properties

• Exact Mass: 263.97615g/mol
• Monoisotopic Mass: 263.97615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes